Cas no 99768-25-9 (2-(4-Chlorophenyl)sulfonyl-5-nitrobenzoic acid)

• Product Name: 2-(4-Chlorophenyl)sulfonyl-5-nitrobenzoic acid
• CAS No: 99768-25-9
• MF: C₁₃H₈ClNO₆S
• MW: 341.723721504211
• MDL: MFCD03368440
• CID: 3100276
• PubChem ID: 1252226
• Update Time: 2025-05-26

2-(4-Chlorophenyl)sulfonyl-5-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-((4-Chlorophenyl)sulfonyl)-5-nitrobenzoic acid
• H34909
• 2-(4-CHLOROBENZENESULFONYL)-5-NITROBENZOIC ACID
• 99768-25-9
• 2-((4-Chlorophenyl)sulfonyl)-5-nitrobenzoicacid
• MFCD03368440
• AKOS003278022
• SR-01000295610
• SR-01000295610-1
• 2-(4-chlorophenyl)sulfonyl-5-nitrobenzoic acid
• STK663510
• ALBB-025104
• benzoic acid, 2-[(4-chlorophenyl)sulfonyl]-5-nitro-
• 2-[(4-chlorophenyl)sulfonyl]-5-nitrobenzoic acid
• LS-08340
• 2-(4-Chlorophenyl)sulfonyl-5-nitrobenzoic acid

• MDL： MFCD03368440
• Inchi： 1S/C13H8ClNO6S/c14-8-1-4-10(5-2-8)22(20,21)12-6-3-9(15(18)19)7-11(12)13(16)17/h1-7H,(H,16,17)
• InChI Key： POZJUSGJNFFZFM-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)S(C1C=CC(=CC=1C(=O)O)[N+](=O)[O-])(=O)=O

Computed Properties

• Exact Mass: 340.9760858Da
• Monoisotopic Mass: 340.9760858Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 532
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 126Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Nitrobenzoic acids and derivatives

Additional information on 2-(4-Chlorophenyl)sulfonyl-5-nitrobenzoic acid

Comprehensive Overview of 2-(4-Chlorophenyl)sulfonyl-5-nitrobenzoic acid (CAS No. 99768-25-9)

2-(4-Chlorophenyl)sulfonyl-5-nitrobenzoic acid (CAS No. 99768-25-9) is a specialized organic compound widely recognized in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a sulfonyl bridge and nitro functional group, makes it a valuable intermediate in synthesizing bioactive molecules. Researchers often explore its applications in drug discovery, particularly in designing enzyme inhibitors or antimicrobial agents, aligning with the growing demand for novel therapeutic solutions in global healthcare.

The compound's 4-chlorophenyl moiety enhances its lipophilicity, a critical factor in optimizing drug bioavailability—a trending topic in medicinal chemistry discussions. Recent studies highlight its potential role in addressing antibiotic resistance, a pressing concern highlighted by WHO. As AI-driven drug discovery gains momentum, queries like "nitroaromatic compounds in drug design" or "sulfonyl-based intermediates" frequently appear in scientific databases, reflecting the compound's relevance in modern research.

From an industrial perspective, 99768-25-9 is utilized in fine chemical production under controlled conditions. Its stability and reactivity balance make it suitable for multistep organic synthesis, a process often discussed in green chemistry forums aiming to reduce environmental impact. The compound's benzoic acid derivative nature also connects to sustainable practices, as researchers seek biodegradable alternatives in chemical manufacturing—a hot topic in ESG (Environmental, Social, and Governance) reports.

Analytical methods for 2-(4-Chlorophenyl)sulfonyl-5-nitrobenzoic acid typically involve HPLC or LC-MS, techniques frequently searched alongside "CAS 99768-25-9 characterization." The compound's UV absorption properties (due to its nitro group) enable precise quantification, crucial for quality control in research settings. This aligns with the pharmaceutical industry's emphasis on analytical validation—a subject generating substantial engagement in online scientific communities.

In material science, the compound's crystalline structure has drawn attention for nonlinear optical (NLO) material development, a field gaining traction with advancements in photonic technologies. Search trends show increasing interest in "aromatic sulfones for optoelectronics," positioning this compound as a candidate for next-generation optical devices. Its thermal stability, confirmed by DSC analysis, further supports such applications.

Regulatory databases classify CAS 99768-25-9 as a standard research chemical, with safety data emphasizing proper lab handling procedures. While not classified as hazardous under normal conditions, its nitrobenzoic acid component warrants standard precautions—a reminder of the importance of chemical safety protocols, a recurring theme in online laboratory safety courses and industry webinars.

The synthesis of 2-(4-Chlorophenyl)sulfonyl-5-nitrobenzoic acid typically involves Friedel-Crafts acylation followed by sulfonation, processes extensively documented in patent literature. Recent innovations focus on catalytic methods to improve yield—addressing the pharmaceutical industry's search for "cost-effective synthetic routes." This optimization aligns with the principles of atom economy, a key metric in sustainable chemistry assessments.

As computational chemistry evolves, molecular docking studies involving this compound appear in publications exploring enzyme-substrate interactions. Its structural features make it a model compound for teaching QSAR (Quantitative Structure-Activity Relationship) principles—a subject with rising academic search volume. Educational platforms increasingly feature such compounds to demonstrate molecular modeling techniques.

Market analyses indicate steady demand for 99768-25-9 among specialty chemical suppliers, particularly for custom synthesis projects. Procurement discussions often involve "high-purity nitroaromatic suppliers" or "chlorophenyl derivatives," reflecting its niche commercial significance. The compound's shelf life and storage conditions (typically anhydrous environments) are frequently addressed in technical datasheets shared across research networks.

In conclusion, 2-(4-Chlorophenyl)sulfonyl-5-nitrobenzoic acid represents a versatile building block in modern chemistry, intersecting pharmaceutical innovation, material science, and sustainable synthesis. Its continued study addresses multiple contemporary scientific challenges while adhering to evolving safety and environmental standards—a testament to the dynamic nature of chemical research in the 21st century.